Barium(2+);hydroxide;octahydrate

Specification

• Molecular Formula: BaH17O9+
• Molecular Weight: 298.46 g/mol
• IUPAC Name: barium(2+);hydroxide;octahydrate
• Standard InChI: InChI=1S/Ba.9H2O/h;9*1H2/q+2;;;;;;;;;/p-1
• Standard InChI Key: OSYYNBAAGHRVOO-UHFFFAOYSA-M
• Canonical SMILES: O.O.O.O.O.O.O.O.[OH-].[Ba+2]

Introduction

Chemical Identity and Structural Characteristics

Barium hydroxide octahydrate belongs to the family of alkaline earth metal hydroxides. Its structure consists of barium ions (Ba²⁺) coordinated with hydroxide anions (OH⁻) and eight water molecules in a crystalline lattice. The compound crystallizes in a monoclinic system, with water molecules forming hydrogen-bonded networks that stabilize the structure.

Table 1: Fundamental Properties of Ba(OH)₂·8H₂O

Property	Value
Molecular Formula	Ba(OH)₂·8H₂O
Molar Mass	315.46 g/mol
Appearance	White, odorless crystalline solid
Density (25°C)	2.18 g/cm³
Melting Point	78°C (decomposes)
Solubility in Water (0°C)	1.67 g/100 mL
Solubility in Water (80°C)	101.4 g/100 mL
Standard Enthalpy of Formation	−944.7 kJ/mol

The octahydrate form is metastable at room temperature, gradually losing water to form the monohydrate (Ba(OH)₂·H₂O) under arid conditions.

Physicochemical Properties

Thermal Behavior

Heating Ba(OH)₂·8H₂O to 78°C initiates decomposition, releasing water molecules and transitioning to the monohydrate. Further heating to 800°C yields barium oxide (BaO) and water vapor:
$\text{Ba(OH)}_2\cdot8\text{H}_2\text{O} \xrightarrow{\Delta} \text{BaO} + 9\text{H}_2\text{O} \uparrow$

Solubility and Reactivity

The compound exhibits marked solubility dependence on temperature, increasing from 1.67 g/100 mL at 0°C to 101.4 g/100 mL at 80°C. It reacts exothermically with acids to form barium salts and water, while reactions with ammonium salts (e.g., NH₄Cl) are strongly endothermic, utilized in laboratory demonstrations to achieve sub-zero temperatures:
$\text{Ba(OH)}_2\cdot8\text{H}_2\text{O} + 2\text{NH}_4\text{Cl} \rightarrow \text{BaCl}_2 + 2\text{NH}_3 \uparrow + 10\text{H}_2\text{O}$

Synthesis and Industrial Production

Conventional Methods

Barium hydroxide octahydrate is typically synthesized by dissolving barium oxide (BaO) in water, followed by crystallization:
$\text{BaO} + 9\text{H}_2\text{O} \rightarrow \text{Ba(OH)}_2\cdot8\text{H}_2\text{O}$
Industrial production often employs vacuum evaporation to isolate the octahydrate, though this method requires specialized equipment and energy-intensive processes.

Solvent-Mediated Dehydration (Patent CN1034350A)

A novel dehydration process uses immiscible organic solvents (e.g., benzene, cyclohexane) to remove crystal water efficiently:

• Mechanism: The solvent (e.g., benzene) is refluxed with Ba(OH)₂·8H₂O at 78–80°C. Water molecules are azeotropically distilled and separated via a Dean-Stark trap.

• Conditions:

  • Solvent-to-reactant ratio: 1:1 to 3:1 (v/w)

  • Reaction time: 4–7 hours

  • Yield: >95% Ba(OH)₂·H₂O

This method reduces energy consumption by 40% compared to thermal dehydration and allows solvent recycling, enhancing cost-effectiveness for large-scale operations.

Applications

Laboratory Uses

• pH Adjustment: As a strong base (pH ~11.3 in solution), it neutralizes acids in titrations.

• Organic Synthesis: Catalyzes aldol condensations and hydrolyzes esters.

Industrial Applications

• Lubricant Additives: Precursor for barium soaps used in grease formulations.

• Water Treatment: Removes sulfates and carbonates via precipitation.